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Compound of Interest

Compound Name: Methyl 2-(2-pyrimidyl)acetate

Cat. No.: B1315466

Technical Guide: Methyl 2-(pyrimidin-2-yl)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(pyrimidin-2-yl)acetate is a heterocyclic compound belonging to the pyrimidine class
of molecules. Pyrimidine derivatives are of significant interest in medicinal chemistry and drug
development due to their wide range of biological activities. This technical guide provides a
comprehensive overview of the chemical identity, properties, synthesis, and potential biological
relevance of Methyl 2-(pyrimidin-2-yl)acetate, presenting data in a structured format for easy
reference and comparison.

Chemical Identity and Synonyms

The nomenclature and identification of a compound are crucial for accurate scientific
communication and research.

IUPAC Name: methyl 2-(pyrimidin-2-yl)acetate

CAS Number: 60561-50-4
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Synonym Source
Methyl 2-(2-pyrimidyl)acetate Common Name
methyl pyrimidin-2-ylacetate Alternative IUPAC Spelling

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental for its application
in experimental settings and for predicting its behavior in biological systems.

Property Value Source
Molecular Formula C7HsN20:2

Molecular Weight 152.15 g/mol

Appearance Not specified

Boiling Point Not specified

Melting Point Not specified

Solubility Not specified

Note: Specific experimental data for the physicochemical properties of Methyl 2-(pyrimidin-2-
yl)acetate are not readily available in the public domain. The data presented are calculated or
inferred from its chemical structure.

Experimental Protocols: Synthesis

The following is a detailed methodology for the synthesis of a structurally related compound,
Methyl N-(pyrimidin-2-yl)glycinate, which can be adapted for the synthesis of Methyl 2-
(pyrimidin-2-yl)acetate. This solid-phase synthesis approach offers advantages in purification
and handling.

Synthesis of Methyl N-(pyrimidin-2-yl)glycinate

Materials:
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o Merrifield resin (2% crosslinked with divinylbenzene)
¢ N,N-Dimethylformamide (DMF)

o Methanol (MeOH)

e Dichloromethane (DCM)

» Trifluoroacetic acid (TFA)

o Triethylamine (TEA)

e 2-Chloropyrimidine

» Diisopropylethylamine (DIEA)

e Sodium methoxide (MeONa) in MeOH

o Tetrahydrofuran (THF)

Procedure:

e Resin Swelling: Swell the Merrifield resin in DMF.

e Glycine Immobilization: React the swollen resin with a protected glycine derivative.

e Deprotection: Suspend the resin in a 1:1 mixture of TFA and DCM at room temperature for
30 minutes to remove the protecting group.

e Washing: Wash the resin sequentially with a 1:1 DCM-DMF mixture, DCM, MeOH, a 1:10
TEA-CHCIs mixture, and finally with MeOH.

e N-Arylation: Heat the dried resin in a DMF solution containing 2-chloropyrimidine and DIEA
at 90°C for at least 15 hours. Monitor the reaction for completion using a ninhydrin test (a
negative test indicates completion).

e Washing: Wash the resin successively with DMF and DCM and then dry.
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o Cleavage: Reflux the resin in a 4:1 mixture of THF-MeOH in the presence of sodium
methoxide for 6 hours to cleave the product from the resin.

o Work-up: Filter the resin and wash it with THF and MeOH. Evaporate the combined filtrates
to obtain the crude product.

 Purification: The crude product can be purified using standard techniques such as column
chromatography.

Logical Workflow for the Synthesis
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 To cite this document: BenchChem. ["Methyl 2-(2-pyrimidyl)acetate” IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315466#methyl-2-2-pyrimidyl-acetate-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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